Cas no 1807199-94-5 (Ethyl 4-bromo-2-nitronicotinate)

• Product Name: Ethyl 4-bromo-2-nitronicotinate
• CAS No: 1807199-94-5
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901820
• Update Time: 2025-10-28

Ethyl 4-bromo-2-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-nitronicotinate

• Inchi： 1S/C8H7BrN2O4/c1-2-15-8(12)6-5(9)3-4-10-7(6)11(13)14/h3-4H,2H2,1H3
• InChI Key： GRNWQBQWSFTIQO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-bromo-2-nitronicotinate

Comprehensive Overview of Ethyl 4-bromo-2-nitronicotinate (CAS No. 1807199-94-5)

Ethyl 4-bromo-2-nitronicotinate (CAS No. 1807199-94-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitronicotinate derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and sustainable agricultural solutions, compounds like Ethyl 4-bromo-2-nitronicotinate are becoming pivotal in modern chemical research.

The molecular structure of Ethyl 4-bromo-2-nitronicotinate features a bromine atom at the 4-position and a nitro group at the 2-position of the pyridine ring, combined with an ethyl ester moiety. This configuration enhances its reactivity, making it a versatile building block for heterocyclic chemistry applications. Researchers are particularly interested in its potential for creating nitrogen-containing heterocycles, which are foundational in developing new pharmaceutical intermediates and agrochemicals.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, Ethyl 4-bromo-2-nitronicotinate is being explored for its role in catalytic reactions and solvent-free processes. This aligns with global trends emphasizing reduced environmental impact and energy-efficient manufacturing.

Another area of interest is the compound's application in medicinal chemistry. Its structural motifs are frequently employed in the design of kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges such as antibiotic resistance and chronic diseases. The nitro and bromo functional groups offer strategic sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

From a commercial perspective, Ethyl 4-bromo-2-nitronicotinate is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from academic and industrial laboratories. Its stability under standard storage conditions and compatibility with common reagents further enhance its appeal.

For researchers seeking reliable data on CAS No. 1807199-94-5, it is essential to consult peer-reviewed journals and reputable chemical databases. Recent studies have highlighted its synthetic utility in multicomponent reactions and its potential as a precursor for fluorescence probes and bioconjugation techniques. These applications are particularly relevant in the fields of bioimaging and diagnostics, where precision and efficiency are paramount.

In summary, Ethyl 4-bromo-2-nitronicotinate (CAS No. 1807199-94-5) represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug discovery to sustainable synthesis—underscore its importance in addressing both scientific and industrial challenges. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a key player in the evolving landscape of organic chemistry.